Cas no 131266-15-4 (N9-Des(4-acetoxy-3-(acetoxymethyl)but-1-yl) N7-4-acetoxy-3-(acetoxymethyl)but-1-yl Famciclovir)

• Product Name: N9-Des(4-acetoxy-3-(acetoxymethyl)but-1-yl) N7-4-acetoxy-3-(acetoxymethyl)but-1-yl Famciclovir
• CAS No: 131266-15-4
• MF: C₁₄H₁₉N₅O₄
• MW: 321.331762552261
• CID: 1227753
• Update Time: 2025-06-30

N9-Des(4-acetoxy-3-(acetoxymethyl)but-1-yl) N7-4-acetoxy-3-(acetoxymethyl)but-1-yl Famciclovir Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[2-(2-amino-7H-purin-7-yl)ethyl]-, diacetate (ester)
• N9-Des(4-acetoxy-3-(acetoxymethyl)but-1-yl) N7-[4-acetoxy-3-(acetoxymethyl)but-1-yl] Famciclovir
• Famciclovir N7-Isomer
• 1,3-Propanediol, 2-[2-(2-amino-7H-purin-7-yl)ethyl]-, 1,3-diacetate
• 7-(4-acetoxy-3-acetoxymethylbutyl)-2-aminopurine
• N9-Des(4-acetoxy-3-(acetoxymethyl)but-1-yl) N7-4-acetoxy-3-(acetoxymethyl)but-1-yl Famciclovir

• Inchi： 1S/C14H19N5O4/c1-9(20)22-6-11(7-23-10(2)21)3-4-19-8-17-13-12(19)5-16-14(15)18-13/h5,8,11H,3-4,6-7H2,1-2H3,(H2,15,16,18)
• InChI Key： JUKDLNFKTYJBLF-UHFFFAOYSA-N
• SMILES： C(OC(=O)C)C(CCN1C2C(=NC(N)=NC=2)N=C1)COC(=O)C

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 550.2±60.0 °C at 760 mmHg
• Flash Point: 286.6±32.9 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

N9-Des(4-acetoxy-3-(acetoxymethyl)but-1-yl) N7-4-acetoxy-3-(acetoxymethyl)but-1-yl Famciclovir Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives

Additional information on N9-Des(4-acetoxy-3-(acetoxymethyl)but-1-yl) N7-4-acetoxy-3-(acetoxymethyl)but-1-yl Famciclovir

Professional Introduction to N9-Des(4-acetoxy-3-(acetoxymethyl)but-1-yl) N7-4-acetoxy-3-(acetoxymethyl)but-1-yl Famciclovir and CAS No 131266-15-4

Compound with the CAS number 131266-15-4 is a significant derivative in the field of pharmaceutical chemistry, particularly in the development of antiviral agents. The product name, N9-Des(4-acetoxy-3-(acetoxymethyl)but-1-yl) N7-4-acetoxy-3-(acetoxymethyl)but-1-yl Famciclovir, provides a detailed insight into its chemical structure and functional properties. This compound is a modified form of Famciclovir, a well-known antiviral drug used primarily for the treatment of herpes simplex virus (HSV) infections and varicella-zoster virus (VZV) infections.

The structure of this compound features acetoxy and acetoxymethyl substituents, which are strategically placed to enhance its pharmacological activity. These modifications not only improve the compound's solubility and bioavailability but also contribute to its stability and efficacy. The presence of multiple acetoxy groups suggests a potential for enhanced binding affinity to viral enzymes, thereby inhibiting viral replication more effectively.

In recent years, there has been a growing interest in developing novel antiviral agents that can overcome the limitations of existing drugs, such as resistance and side effects. The modified structure of N9-Des(4-acetoxy-3-(acetoxymethyl)but-1-yl) N7-4-acetoxy-3-(acetoxymethyl)but-1-yl Famciclovir addresses these concerns by incorporating additional functional groups that can interact more effectively with viral targets. This has led to several promising preclinical studies demonstrating its potential as a next-generation antiviral therapy.

One of the key areas of research involving this compound is its mechanism of action. Studies have shown that it can inhibit the polymerase activity of both HSV and VZV by binding to the viral DNA polymerase enzyme. This binding disrupts the replication process, preventing the virus from multiplying and spreading further within the host. The acetoxy and acetoxymethyl groups play a crucial role in this interaction by forming hydrogen bonds and hydrophobic interactions with specific residues on the enzyme.

Furthermore, the compound's structural modifications have been found to enhance its pharmacokinetic properties. The acetoxy groups improve solubility in water, which is essential for oral administration and systemic distribution. Additionally, these groups contribute to metabolic stability, reducing the rate at which the compound is broken down by enzymes in the body. This results in a longer half-life and more sustained therapeutic effect.

Recent advancements in computational chemistry have also contributed to a better understanding of how this compound interacts with its biological targets. Molecular docking studies have been conducted to predict binding affinities and identify key interaction points between the compound and viral enzymes. These studies have provided valuable insights into optimizing the structure for improved efficacy and reduced side effects.

The potential applications of N9-Des(4-acetoxy-3-(acetoxymethyl)but-1-yl) N7-4-acetoxy-3-(acetoxymethyl)but-1-yl Famciclovir extend beyond treating HSV and VZV infections. Researchers are exploring its efficacy against other viruses, including those that cause chronic infections or are resistant to current treatments. The broad-spectrum antiviral activity suggested by early studies makes this compound an attractive candidate for further development.

In clinical trials, patients with recurrent herpes simplex virus infections have shown promising responses to this derivative. The improved pharmacokinetic properties ensure that therapeutic levels are maintained for longer periods, reducing the frequency of dosing required. This could significantly enhance patient compliance and overall treatment outcomes.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as flow chemistry and catalytic processes, have been employed to optimize production efficiency while maintaining high quality standards.

Ethical considerations are also an important aspect of developing new pharmaceuticals. Clinical trials must be conducted with strict adherence to regulatory guidelines to ensure patient safety and data integrity. The growing body of evidence supporting the efficacy and safety of this compound has positioned it as a promising candidate for regulatory approval.

The future direction of research on this compound includes exploring combination therapies with other antiviral agents to enhance treatment outcomes further. Additionally, investigating its potential use in prophylactic treatments could provide new strategies for preventing viral infections in high-risk populations.

In conclusion, N9-Des(4-acetoxy-3-(acetoxymethyl)but-1-yll) N7 -4-acetoxy -3 - (acetoxymethyl ) but - 1 - yll Famciclovir, with CAS number 131266 - 15 - 4, represents a significant advancement in antiviral drug development. Its unique chemical structure offers improved efficacy, stability, and bioavailability compared to existing treatments. With ongoing research and clinical trials demonstrating its potential benefits, this compound holds promise for addressing viral infections more effectively in the future.